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Brazil's extensive network of inland waterways and bustling coastal ports are critical arteries for

the nation's trade. The Agência Nacional de Transportes Aquaviários (ANTAQ), Brazil's

National Agency for Waterway Transportation, meticulously collects and disseminates a wealth

of data on this activity. This technical guide provides a comprehensive overview of how to

access, interpret, and utilize ANTAQ's public data on cargo movement, enabling in-depth

analysis of trade flows, logistical patterns, and economic trends. While the primary audience for

this guide is researchers and scientists, the methodologies and data can be adapted for

various analytical purposes.

Accessing ANTAQ's Public Data
ANTAQ provides open access to its comprehensive "Estatístico Aquaviário" (Waterway

Statistics), a regularly updated database containing historical cargo movement data since

2010.[1] The primary methods for accessing this data are through the interactive statistical

panel and direct download of the historical database.

Data Access Workflow
The following diagram illustrates the recommended workflow for accessing ANTAQ's cargo

movement data:
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Caption: Workflow for accessing ANTAQ's cargo movement data.

Interpreting the Data: Key Metrics and Dimensions
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The downloaded dataset is provided in a structured text format, accompanied by a data

dictionary to facilitate interpretation. The core of the dataset revolves around detailing individual

cargo movements with a rich set of variables.

Key Data Dimensions
A logical representation of the core data entities and their relationships is presented below. This

illustrates how different pieces of information in the dataset are interconnected.
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Caption: Logical relationship of key data entities in ANTAQ's dataset.

Quantitative Overview of Cargo Movement
The following tables summarize recent quantitative data on Brazilian waterway transport as

reported by ANTAQ, offering a snapshot of the scale and composition of cargo movements.

Table 1: Annual and Semi-Annual Cargo Movement (in
millions of tonnes)
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Period Total Cargo Moved
% Change from
Previous Year

Source

2023 (Full Year) 1,303 +6.9% [2]

H1 2025 653.7 +1.02% [3]

Table 2: Cargo Movement by Navigation Type - H1 2025
(in millions of tonnes)

Navigation Type Cargo Moved % Change from H1 2024

Long-Haul 463.6 +2.01%

Cabotage 144.8 -1.95%

Inland Navigation 44.3 +2.37%

Source: ANTAQ's Aquaviary

Statistics[3]

Table 3: Cargo Movement by Profile - H1 2025 (in
millions of tonnes)

Cargo Profile Cargo Moved % Change from H1 2024

Solid Bulk 387.1 +0.7%

Liquid Bulk 156.8 -1.4%

Containerized Cargo 78.1 +6.17%

General Cargo 31.7 +5.21%

Source: ANTAQ's Aquaviary

Statistics[3]

Experimental Protocols: Methodologies for Data
Analysis
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For researchers and scientists, the raw data from ANTAQ provides a foundation for a wide

range of analytical studies. Below are detailed methodologies for key analytical approaches.

Time-Series Analysis of Commodity Flows
Objective: To analyze the temporal trends of specific commodity movements.

Methodology:

Data Filtration: Isolate data for the commodity of interest (e.g., soybeans, iron ore).

Aggregation: Aggregate the total weight of the commodity moved per month.

Decomposition: Apply seasonal decomposition of time series (e.g., using Loess - STL) to

separate the trend, seasonal, and residual components.

Modeling: Fit a time-series model (e.g., ARIMA, Prophet) to forecast future movements

and identify anomalies.

Network Analysis of Port Connectivity
Objective: To model the Brazilian port system as a network and identify key hubs and routes.

Methodology:

Node and Edge Definition: Define each port as a node and the cargo flow between any

two ports as a weighted, directed edge. The weight can be the total tonnage or number of

vessel movements.

Network Construction: Construct the network graph using the aggregated data.

Centrality Measures: Calculate centrality measures (e.g., degree, betweenness,

eigenvector) to identify the most important ports in the network.

Community Detection: Apply community detection algorithms (e.g., Louvain Modularity) to

identify clusters of ports with high interconnectivity.

Cabotage vs. Long-Haul Route Analysis
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Objective: To compare the characteristics of coastal (cabotage) and international (long-haul)

shipping routes.

Methodology:

Data Segmentation: Divide the dataset into two subsets based on the 'Navigation Type'

variable: 'Cabotage' and 'Long-Haul'.

Descriptive Statistics: For each subset, calculate descriptive statistics for cargo weight,

vessel types, and the most frequent origin-destination pairs.

Geospatial Visualization: Plot the routes on a map, color-coding them by navigation type,

to visually inspect spatial patterns.

Hypothesis Testing: Use statistical tests (e.g., t-test, chi-squared test) to determine if there

are significant differences in cargo characteristics between the two navigation types.

This guide provides a foundational framework for leveraging ANTAQ's rich dataset. By

following the prescribed workflows and analytical methodologies, researchers can unlock

valuable insights into the dynamics of Brazil's waterway transportation sector. The open

availability of this data, coupled with robust analytical techniques, empowers a deeper

understanding of its role in the national and global economy.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b10773601#accessing-and-interpreting-antaq-s-
public-data-on-cargo-movement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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